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N-[(4S)-4-Amino-5-[(2-aminoethyl]amino]P N-[(4S)-4-Amino-5-[(2-aminoethyl]amino]P nNOS inhibitor I is a cell-permeable, selective inhibitor of nNOS (Ki = 120 nM). It displays >2,500-fold and 320-fold selectivity over eNOS and iNOS, respectively. It has been used in a rabbit model for cerebral palsy to prevent hypoxia-ischemia-induced death and to reduce the number of newborn kits exhibiting signs of cerebral palsy.
Brand Name: Vulcanchem
CAS No.: 357965-99-2
VCID: VC0162868
InChI: InChI=1S/C8H21N7O2.3C2HF3O2/c9-3-5-12-6-7(10)2-1-4-13-8(11)14-15(16)17;3*3-2(4,5)1(6)7/h7,12H,1-6,9-10H2,(H3,11,13,14);3*(H,6,7)/t7-;;;/m0.../s1
SMILES: C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Molecular Formula: C14H24F9N7O8
Molecular Weight: 589.37 g/mol

N-[(4S)-4-Amino-5-[(2-aminoethyl]amino]P

CAS No.: 357965-99-2

Cat. No.: VC0162868

Molecular Formula: C14H24F9N7O8

Molecular Weight: 589.37 g/mol

* For research use only. Not for human or veterinary use.

N-[(4S)-4-Amino-5-[(2-aminoethyl]amino]P - 357965-99-2

Specification

Description nNOS inhibitor I is a cell-permeable, selective inhibitor of nNOS (Ki = 120 nM). It displays >2,500-fold and 320-fold selectivity over eNOS and iNOS, respectively. It has been used in a rabbit model for cerebral palsy to prevent hypoxia-ischemia-induced death and to reduce the number of newborn kits exhibiting signs of cerebral palsy.
CAS No. 357965-99-2
Molecular Formula C14H24F9N7O8
Molecular Weight 589.37 g/mol
IUPAC Name 2-[(4S)-4-amino-5-(2-aminoethylamino)pentyl]-1-nitroguanidine;2,2,2-trifluoroacetic acid
Standard InChI InChI=1S/C8H21N7O2.3C2HF3O2/c9-3-5-12-6-7(10)2-1-4-13-8(11)14-15(16)17;3*3-2(4,5)1(6)7/h7,12H,1-6,9-10H2,(H3,11,13,14);3*(H,6,7)/t7-;;;/m0.../s1
Standard InChI Key NYWNMNBIORWOSQ-QTPLPEIMSA-N
Isomeric SMILES C(C[C@@H](CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
SMILES C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
Canonical SMILES C(CC(CNCCN)N)CN=C(N)N[N+](=O)[O-].C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O

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